Cas no 1349719-15-8 (2,4-Difluoro-3-methylbenzenethiol)

• Product Name: 2,4-Difluoro-3-methylbenzenethiol
• CAS No: 1349719-15-8
• MF: C₇H₆F₂S
• MW: 160.184347629547
• CID: 4591724
• PubChem ID: 56604713
• Update Time: 2025-07-25

2,4-Difluoro-3-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-methylbenzenethiol
• 2,4-Difluoro-3-methylbenzenethiol

• MDL： MFCD20233354
• Inchi： 1S/C7H6F2S/c1-4-5(8)2-3-6(10)7(4)9/h2-3,10H,1H3
• InChI Key： GSDJBDIANVNUSN-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C(C)=C1F

Computed Properties

• Exact Mass: 160.01582769g/mol
• Monoisotopic Mass: 160.01582769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2,4-Difluoro-3-methylbenzenethiol

Recent Advances in the Application of 2,4-Difluoro-3-methylbenzenethiol (CAS: 1349719-15-8) in Chemical Biology and Pharmaceutical Research

2,4-Difluoro-3-methylbenzenethiol (CAS: 1349719-15-8) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting enzyme inhibition and receptor modulation. This sulfur-containing aromatic compound, characterized by its unique fluorine substitution pattern, has garnered significant attention due to its potential applications in drug discovery and chemical biology. Recent studies have explored its utility as a building block for the construction of thioether-containing drug candidates, leveraging its reactivity and structural features to enhance binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 2,4-difluoro-3-methylbenzenethiol into the scaffold of protease inhibitors, resulting in compounds with improved pharmacokinetic properties. The researchers utilized the thiol group for selective conjugation with electrophilic warheads, while the fluorine atoms contributed to enhanced membrane permeability. Molecular docking studies revealed that the methyl group at the 3-position played a crucial role in optimizing hydrophobic interactions with the target protein's binding pocket.

In parallel research, scientists have investigated the use of 2,4-difluoro-3-methylbenzenethiol as a precursor for radiopharmaceutical development. The compound's ability to undergo efficient nucleophilic aromatic substitution reactions with various leaving groups has made it particularly valuable for the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. Recent preclinical studies have shown promising results in the visualization of tumor-associated biomarkers when this thiol derivative was incorporated into specific targeting vectors.

The safety profile and synthetic accessibility of 2,4-difluoro-3-methylbenzenethiol have also been subjects of recent investigation. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) confirmed the compound's favorable safety characteristics at concentrations typically used in pharmaceutical synthesis. Moreover, novel catalytic methods for its production have been developed, including a palladium-catalyzed thiolation approach that significantly improves yield and purity compared to traditional synthetic routes.

Looking forward, the unique properties of 2,4-difluoro-3-methylbenzenethiol position it as a versatile tool in medicinal chemistry. Current research directions include its application in the development of covalent inhibitors, where the thiol group can form reversible disulfide bonds with cysteine residues in target proteins, and its use in the construction of antibody-drug conjugates (ADCs) with enhanced stability profiles. The compound's CAS number (1349719-15-8) has become increasingly prevalent in patent applications related to these emerging therapeutic strategies.